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Compound of Interest

Compound Name: cis-1,2-Diaminocyclohexane

Cat. No.: B074578

An In-depth Technical Guide to the Physical Properties of cis-1,2-Diaminocyclohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of cis-
1,2-Diaminocyclohexane, a crucial building block in synthetic and medicinal chemistry. The
information is presented to support research, development, and quality control activities.

Chemical Identity

o Chemical Name: cis-1,2-Diaminocyclohexane[1][2]

e Synonyms: cis-1,2-Cyclohexanediamine, (t)-cis-1,2-Diaminocyclohexane[1][3]
e Molecular Formula: CeH1aN2[1][4]

e Molecular Weight: 114.19 g/mol [1][4]

e CAS Number: 1436-59-5[1][4]

Summary of Physical Properties

The following table summarizes the key physical properties of cis-1,2-Diaminocyclohexane.
These values are critical for its handling, storage, and application in various chemical
processes.
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Property Value Conditions
Melting Point 8°C

Boiling Point 92-93 °C at 18 mmHg
Density 0.952 g/mL at 25 °C
Solubility Completely miscible in water
Vapor Pressure 0.4 mmHg at 20 °C
Refractive Index 1.493 at 20 °C
Flash Point 161 °F (71.7 °C)

Detailed Physical Properties
Melting Point

The melting point of cis-1,2-Diaminocyclohexane is 8 °C.[1][4] This relatively low melting
point means it can exist as a solid or a low-melting solid at or near room temperature.

Boiling Point

The boiling point is 92-93 °C at a reduced pressure of 18 mmHg.[1][4] It is important to note
that this is not the boiling point at atmospheric pressure.

Density
The density of cis-1,2-Diaminocyclohexane is 0.952 g/mL at 25 °C.[1][4]

Solubility

This compound is completely miscible in water.[4][5] Its solubility in other polar and non-polar
solvents can be determined experimentally. Generally, its amino groups allow for hydrogen
bonding, leading to good solubility in polar solvents.[6]

Vapor Pressure
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The vapor pressure is 0.4 mmHg at 20 °C.[1][4] This indicates a relatively low volatility under
standard conditions.

Refractive Index

The refractive index, a measure of how light propagates through the substance, is 1.493 at 20
°C (at a wavelength of 589 nm).[1][4]

Experimental Protocols for Property Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of cis-1,2-Diaminocyclohexane.

Melting Point Determination (Capillary Method)

This method is widely used for determining the melting point of a crystalline solid.[7][8]
o Apparatus: Melting point apparatus, capillary tubes, thermometer.

e Procedure:

[¢]

Ensure the sample of cis-1,2-Diaminocyclohexane is pure and dry. If it is in liquid form
due to its low melting point, it should be cooled to solidify.

o Finely powder the solid sample.

o Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block rapidly to about 10-15 °C below the expected melting point (8 °C).

o Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

o Record the temperature at which the first drop of liquid appears (the beginning of melting).

o Record the temperature at which the last crystal melts (the end of melting). The melting
point is reported as this range.
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Boiling Point Determination (Micro-Boiling Point
Method)

Given that the boiling point is provided at reduced pressure, a standard distillation is not ideal.
The micro-boiling point method is suitable for small sample volumes.[9]

o Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath
(e.g., oil bath or heating block).

e Procedure:

[¢]

Place a small amount (a few milliliters) of cis-1,2-Diaminocyclohexane into the small test
tube.

o Invert the capillary tube (sealed end up) and place it inside the test tube containing the
liquid.

o Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with
the sample.

o Immerse the assembly in a heating bath.

o Heat the bath gently. A stream of bubbles will emerge from the open end of the capillary
tube as the trapped air expands and the vapor pressure of the liquid increases.

o Continue heating until a rapid and continuous stream of bubbles is observed. This
indicates the liquid is boiling.

o Remove the heat source and allow the bath to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.[10]

Density Determination (Pycnometer Method)

This method provides an accurate determination of the density of a liquid.

o Apparatus: Pycnometer (a small glass flask with a precise volume), analytical balance.
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e Procedure:
o Clean and dry the pycnometer and weigh it accurately (ma).

o Fill the pycnometer with distilled water of a known temperature and weigh it again (mz).
The density of water at this temperature is known.

o Empty and dry the pycnometer.

o Fill the pycnometer with cis-1,2-Diaminocyclohexane at the same temperature and
weigh it (ms).

o The density of the sample (p_sample) is calculated using the following formula: p_sample
=[(m3 - m1) / (M2 - m1)] * p_water

Solubility Determination (Gravimetric Method)

This protocol determines the solubility of a substance in a particular solvent. Since cis-1,2-
Diaminocyclohexane is miscible with water, this protocol is more relevant for determining its
solubility in other solvents.

o Apparatus: Beakers, magnetic stirrer and stir bar, analytical balance, oven.
e Procedure:

o Prepare a saturated solution by adding an excess amount of cis-1,2-
Diaminocyclohexane to a known volume of the chosen solvent in a beaker at a specific
temperature.

o Stir the mixture for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached.
o Allow any undissolved solute to settle.

o Carefully withdraw a known volume of the clear supernatant liquid.

o Weigh an empty, dry evaporating dish (m_dish).

o Transfer the known volume of the supernatant to the evaporating dish.
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[e]

Gently heat the dish in an oven to evaporate the solvent completely, leaving behind the
dissolved solute.

[e]

Cool the dish in a desiccator and weigh it again (m_dish+solute).

o

The mass of the dissolved solute is (m_dish+solute - m_dish).

[¢]

The solubility can then be expressed in terms of mass of solute per volume of solvent
(e.g., 9/100 mL).

Workflow for Physical Property Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a chemical compound like cis-1,2-Diaminocyclohexane.

Workflow for Physical Property Determination of a Chemical Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b074578?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9412187.htm
https://www.scbt.com/p/cis-1-2-diaminocyclohexane-1436-59-5
https://www.fishersci.ca/shop/products/cis-1-2-diaminocyclohexane-97-thermo-scientific/p-3757415
https://www.chembk.com/en/chem/cis-1,2-Diaminocyclohexane
https://www.chemicalbook.com/ProductChemicalPropertiesCB9412187_EN.htm
https://www.solubilityofthings.com/cyclohexane-12-diamine
https://www.westlab.com/blog/measuring-melting-point
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b074578#physical-properties-of-cis-1-2-diaminocyclohexane
https://www.benchchem.com/product/b074578#physical-properties-of-cis-1-2-diaminocyclohexane
https://www.benchchem.com/product/b074578#physical-properties-of-cis-1-2-diaminocyclohexane
https://www.benchchem.com/product/b074578#physical-properties-of-cis-1-2-diaminocyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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